2-(4-methoxyphenyl)-3-[3-(3-methylphenoxy)propoxy]-4H-chromen-4-one

• IUPAC Name: 2-(4-methoxyphenyl)-3-[3-(3-methylphenoxy)propoxy]chromen-4-one
• InChI: InChI=1S/C26H24O5/c1-18-7-5-8-21(17-18)29-15-6-16-30-26-24(27)22-9-3-4-10-23(22)31-25(26)19-11-13-20(28-2)14-12-19/h3-5,7-14,17H,6,15-16H2,1-2H3
• InChI Key: WDDDTSGYYCGVAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCOC2=C(OC3=CC=CC=C3C2=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H24O5
• Molecular Weight: 416.5 g/mol

Description

2-(4-methoxyphenyl)-3-[3-(3-methylphenoxy)propoxy]-4H-chromen-4-one, also known as GW 501516, is a synthetic compound that belongs to the class of PPARδ (peroxisome proliferator-activated receptor delta) agonists. It was initially developed as a potential treatment for metabolic and cardiovascular diseases due to its ability to increase endurance and improve lipid metabolism. However, it has gained popularity among athletes and bodybuilders as a performance-enhancing drug due to its ability to improve endurance and promote fat loss.

Mechanism of Action

2-(4-methoxyphenyl)-3-[3-(3-methylphenoxy)propoxy]-4H-chromen-4-one 501516 works by activating PPARδ, a nuclear receptor that plays a crucial role in regulating lipid metabolism and glucose homeostasis. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, resulting in improved endurance and reduced fat accumulation.
Biochemical and Physiological Effects
This compound 501516 has been shown to improve endurance and increase exercise capacity in animal models. It also promotes fat loss by increasing fatty acid oxidation and reducing lipogenesis. In addition, it has been shown to improve insulin sensitivity and reduce inflammation.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenyl)-3-[3-(3-methylphenoxy)propoxy]-4H-chromen-4-one 501516 is a useful tool for studying the role of PPARδ in regulating lipid metabolism and glucose homeostasis. It can be used to investigate the molecular mechanisms underlying its effects on endurance, fat metabolism, and insulin sensitivity. However, its use in lab experiments is limited by its potential for off-target effects and its controversial status as a performance-enhancing drug.

Future Directions

There are several potential future directions for research on 2-(4-methoxyphenyl)-3-[3-(3-methylphenoxy)propoxy]-4H-chromen-4-one 501516. One area of interest is its potential for treating metabolic and cardiovascular diseases. Clinical trials are needed to determine its safety and efficacy in humans. Another area of interest is its potential for enhancing athletic performance. Further research is needed to determine its optimal dosing regimen and potential side effects. Finally, there is a need for further investigation into its molecular mechanisms of action and potential off-target effects.

Scientific Research Applications

2-(4-methoxyphenyl)-3-[3-(3-methylphenoxy)propoxy]-4H-chromen-4-one 501516 has been extensively studied for its potential therapeutic applications. In preclinical studies, it has been shown to improve lipid metabolism, increase insulin sensitivity, and reduce inflammation. It has also been shown to improve cardiac function and reduce atherosclerosis in animal models.